1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine

• IUPAC Name: 1-ethyl-4-[(4-methoxy-3-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C15H24N2O/c1-4-16-7-9-17(10-8-16)12-14-5-6-15(18-3)13(2)11-14/h5-6,11H,4,7-10,12H2,1-3H3
• InChI Key: QEAXYRHIIVMWJW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC(=C(C=C2)OC)C
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine, also known as EMMB, is a synthetic compound that belongs to the class of piperazines. It is a psychoactive drug that has been used in scientific research to understand its mechanism of action and its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine is not fully understood. However, it is believed to work by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has been shown to increase the levels of these neurotransmitters in the brain, which may be responsible for its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which may be responsible for its antidepressant and anxiolytic effects. It has also been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It is also stable and can be stored for long periods of time. However, 1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine has some limitations for lab experiments. It is a psychoactive drug, which means that it can have effects on the behavior and physiology of experimental animals. It also has limited solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for the study of 1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine. One area of research is to further understand its mechanism of action and how it modulates the activity of neurotransmitters in the brain. Another area of research is to investigate its potential therapeutic applications, such as its use as an antidepressant and anxiolytic drug. Additionally, the development of new synthetic compounds based on the structure of 1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine may lead to the discovery of new drugs with improved therapeutic properties.
Conclusion
In conclusion, 1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine is a synthetic compound that has been used in scientific research to understand its mechanism of action and potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine as a therapeutic drug.

Synthesis Methods

The synthesis of 1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine involves the reaction of 1-(4-methoxy-3-methylbenzyl)piperazine with ethyl iodide. The reaction is carried out in the presence of a base such as potassium carbonate in anhydrous acetone. The resulting product is then purified using column chromatography to obtain pure 1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine.

Scientific Research Applications

1-ethyl-4-(4-methoxy-3-methylbenzyl)piperazine has been used in scientific research to understand its mechanism of action and potential therapeutic applications. It has been studied for its effects on the central nervous system and its potential use as an antidepressant and anxiolytic drug.